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Compound of Interest

Compound Name: Diethyl 3-bromopropylmalonate
CAS No.: 10149-21-0
Cat. No.: B030597
- 7

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Core Properties and Specifications

Diethyl 3-bromopropylmalonate is a diester derivative of malonic acid, functionalized with a
terminal bromine atom. This bifunctional nature makes it a versatile building block in organic
chemistry.

Table 1: Physicochemical Properties of Diethyl 3-bromopropylmalonate
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Property Value

Molecular Formula C10H17BroO4[1]

Molecular Weight 281.147 g/mol [1]

CAS Number 10149-21-0[1]

Appearance Colorless to pale yellow liquid
Boiling Point 150-155 °C at 10 Torr[1]
Density 1.286 g/cm3[1]

Solubilit Soluble in chloroform, dichloromethane, and
olubili
Y methanol.[1]

Synthesis of Diethyl 3-bromopropylmalonate

The synthesis of Diethyl 3-bromopropylmalonate is a classic example of a malonic ester
synthesis, which involves the alkylation of a malonic ester enolate.[2] The following protocol is
a standard laboratory procedure.

Synthesis Workflow
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Caption: Synthesis workflow for Diethyl 3-bromopropylmalonate.

Experimental Protocol

Materials:
e Diethyl malonate
e Sodium ethoxide

e 1,3-Dibromopropane
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Anhydrous ethanol

Diethyl ether

Saturated aqueous sodium bicarbonate solution
Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate

Procedure:

Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, a solution of sodium ethoxide in anhydrous ethanol is prepared. The flask is cooled in
an ice bath. Diethyl malonate is added dropwise to the stirred solution. The acidic a-
hydrogen of diethyl malonate is deprotonated by the strong base, sodium ethoxide, to form
the resonance-stabilized diethyl malonate enolate.[2]

Alkylation: 1,3-Dibromopropane is then added dropwise to the enolate solution. The reaction
mixture is allowed to warm to room temperature and then refluxed for several hours. The
enolate acts as a nucleophile and attacks one of the primary carbons of 1,3-dibromopropane
in an SN2 reaction, displacing a bromide ion.

Work-up: After cooling, the reaction mixture is poured into water and extracted with diethyl
ether. The organic layer is washed sequentially with water, saturated aqueous sodium
bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by vacuum
distillation to yield pure Diethyl 3-bromopropylmalonate.

Applications in Research and Drug Development

Diethyl 3-bromopropylmalonate is a valuable intermediate in the synthesis of a wide range of

organic compounds, particularly in the pharmaceutical and agrochemical industries.[3][4]

Synthesis of Carbocyclic Compounds
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A primary application of Diethyl 3-bromopropylmalonate is in the synthesis of cyclobutane
derivatives.[5][6] The presence of the terminal bromine and the active methylene group allows
for an intramolecular cyclization reaction. This is achieved by treating Diethyl 3-
bromopropylmalonate with a strong base, which deprotonates the a-carbon, and the resulting
carbanion displaces the intramolecular bromide to form a four-membered ring. These
cyclobutane motifs are important structural components in many biologically active molecules.

Precursor for Substituted Carboxylic Acids

Following the initial alkylation, the resulting substituted malonic ester can be hydrolyzed and
decarboxylated to yield a substituted carboxylic acid.[2] This allows for the introduction of a
three-carbon chain with a terminal bromine, which can be further functionalized.

Use in the Synthesis of Heterocyclic Compounds

The electrophilic and nucleophilic centers in Diethyl 3-bromopropylmalonate make it a
suitable precursor for the synthesis of various heterocyclic compounds, which are a
cornerstone of medicinal chemistry.

Safety and Handling

Caution: The following safety information is based on the Safety Data Sheet for the closely
related compound, Diethyl bromomalonate.[7][8][9] It is imperative to consult the specific SDS
for Diethyl 3-bromopropylmalonate before handling.

o Hazards: Causes severe skin burns and eye damage.[7][9] May cause respiratory irritation.

[°]
e Precautions:
o Handle only in a well-ventilated area, preferably in a chemical fume hood.[7][8]

o Wear appropriate personal protective equipment, including chemical-resistant gloves,
safety goggles, and a lab coat.[7][8]

o Avoid breathing vapors or mists.[7][8]

o Wash hands thoroughly after handling.[10]
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o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[8]

Conclusion

Diethyl 3-bromopropylmalonate is a highly versatile and valuable reagent in organic
synthesis. Its unique structure allows for a wide range of chemical transformations, making it an
essential tool for the construction of complex molecules in drug discovery and materials
science. A thorough understanding of its properties, synthesis, and reactivity is crucial for its
effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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